![molecular formula C22H17N5O4 B2954059 1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)urea CAS No. 1797597-88-6](/img/structure/B2954059.png)
1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)urea
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Description
1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)urea is a useful research compound. Its molecular formula is C22H17N5O4 and its molecular weight is 415.409. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
- The study by D’Anna et al. (2011) explored the acid- and base-catalysis in the rearrangement of arylhydrazones of 5-amino-3-benzoyl-1,2,4-oxadiazole, shedding light on the effect of substituents on chemical reactivity in different solvents (D’Anna et al., 2011). This research provides insights into the behavior of chemical structures similar to the queried compound under varied conditions, emphasizing the importance of solvent choice in determining reaction pathways.
Antioxidant Activity
- George et al. (2010) synthesized derivatives involving oxadiazole components and evaluated their antioxidant activity, indicating the potential of such structures in mitigating oxidative stress (George et al., 2010). The findings suggest the queried compound could have applications in areas where antioxidant properties are beneficial, such as in the development of new therapeutic agents.
Anticancer Activity
- Feng et al. (2020) focused on the synthesis and biological evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents. This research highlights the significance of diaryl ureas in medicinal chemistry, particularly in the design of potential BRAF inhibitors for cancer treatment (Feng et al., 2020). The structural elements of these compounds bear relevance to the queried chemical, suggesting its possible utility in anticancer drug development.
Material Science
- Wang et al. (2001) investigated a pyridine- and oxadiazole-containing hole-blocking material for organic light-emitting diodes (LEDs), which includes the synthesis, crystal structure, and device performance. This study demonstrates the potential application of such compounds in enhancing the efficiency of electronic devices (Wang et al., 2001).
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[2-[(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N5O4/c28-22(24-16-7-8-18-19(11-16)30-13-29-18)25-17-6-2-1-4-14(17)10-20-26-21(27-31-20)15-5-3-9-23-12-15/h1-9,11-12H,10,13H2,(H2,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWQKCCDUHTUYLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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